Cas no 2228805-98-7 (tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate
• CAS No: 2228805-98-7
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6190294
• PubChem ID: 165658099
• Update Time: 2025-07-21

tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate
• 2228805-98-7
• tert-butyl N-[4-(4-aminobut-1-en-2-yl)-3-fluorophenyl]carbamate
• EN300-1901146

• Inchi： 1S/C15H21FN2O2/c1-10(7-8-17)12-6-5-11(9-13(12)16)18-14(19)20-15(2,3)4/h5-6,9H,1,7-8,17H2,2-4H3,(H,18,19)
• InChI Key： MNDBJQFLYCRGKJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate

Introduction to Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate (CAS No. 2228805-98-7)

Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228805-98-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl group, fluorophenyl moiety, and the presence of an allylamine side chain, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate have been subjects of extensive research due to its promising pharmacological profile. The fluorine atom in the phenyl ring is a key structural determinant that influences the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

In the realm of drug discovery, carbamates have been explored for their ability to modulate enzyme activity and receptor interactions. The allylamine group in Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate introduces a reactive site that can participate in various chemical transformations, making it a versatile scaffold for medicinal chemists. This feature has been exploited in the development of novel compounds targeting neurological disorders, inflammatory diseases, and cancer. For instance, studies have demonstrated that carbamate derivatives can exhibit inhibitory effects on kinases and other enzymes implicated in disease pathogenesis.

Recent clinical trials have highlighted the potential of carbamate-based compounds as therapeutic agents. While Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate itself may not be in advanced clinical development at this time, its structural analogs have shown encouraging results in preclinical studies. These findings underscore the importance of exploring new molecular entities with optimized pharmacokinetic profiles and minimal side effects. The tert-butyl group, in particular, contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine into aromatic rings enhances binding affinity and reduces metabolic degradation. In the case of Tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-fluorophenylcarbamate, the fluorophenyl moiety is expected to improve its interaction with biological targets while maintaining a favorable pharmacokinetic profile. This has led to increased interest in fluorinated carbamates as candidates for next-generation therapeutics.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex carbamate structures. These methods have been instrumental in producing derivatives of Tert-butyl N-4-(4-aminobut-1-en-2-y l)-3-fluorophen ylcarbamate with tailored properties for specific applications. For example, enantioselective synthesis has allowed researchers to generate enantiomerically pure forms of this compound, which are essential for evaluating their stereochemical specificity in biological assays.

The biological activity of carbamates is often linked to their ability to mimic or interfere with natural biomolecules such as enzymes and receptors. The unique combination of functional groups in Tert-but yl N - 4 - ( 4 - amin obut - 1 - en - 2 - yl ) - 3 - fluor ophen ylcarb am ate makes it a promising candidate for modulating key signaling pathways involved in health and disease. Recent research has focused on understanding how structural modifications affect binding affinity and efficacy. For instance, computational studies have revealed that subtle changes in the allylamine side chain can significantly alter the compound's interaction with target proteins.

In conclusion, Tert-but yl N - 4 - ( 4 - amin obut - 1 - en - 2 - yl ) - 3 - fluor ophen ylcarb am ate ( CAS No . 2228805 -98 -7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a crucial role in addressing unmet medical needs.